Cas no 139305-08-1 (Benzoic acid, 2-[[(3-fluorophenyl)thio]methyl]-)

• Product Name: Benzoic acid, 2-[[(3-fluorophenyl)thio]methyl]-
• CAS No: 139305-08-1
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• CID: 1277088
• Update Time: 2024-08-03

Benzoic acid, 2-[[(3-fluorophenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(3-fluorophenyl)thio]methyl]-

• Inchi： 1S/C14H11FO2S/c15-11-5-3-6-12(8-11)18-9-10-4-1-2-7-13(10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： DWCIDFNGAFLQBY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1CSC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 262.04643

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 411.0±35.0 °C(Predicted)
• PSA: 37.3
• pka: 3.84±0.36(Predicted)